Cas no 1006518-87-1 (3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile)

3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile structure
1006518-87-1 structure
Product Name:3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
CAS No:1006518-87-1
MF:C7H7N3O
MW:149.149980783463
CID:1036715
PubChem ID:43364141
Update Time:2025-04-20

3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
    • 3-(4-formylpyrazol-1-yl)propanenitrile
    • 1006518-87-1
    • DTXSID50655923
    • AKOS009393869
    • CS-0439665
    • F2147-7290
    • MFCD02855991
    • 3-(4-FORMYL-1H-PYRAZOL-1-YL)propionitrile
    • SCHEMBL21160239
    • 1-(2-cyanoethyl)-4-formylpyrazole
    • MDL: MFCD02855991
    • Inchi: 1S/C7H7N3O/c8-2-1-3-10-5-7(6-11)4-9-10/h4-6H,1,3H2
    • InChI Key: JKAVMKREHIBQFA-UHFFFAOYSA-N
    • SMILES: O=CC1C=NN(C=1)CCC#N

Computed Properties

  • Exact Mass: 149.058911855g/mol
  • Monoisotopic Mass: 149.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 58.7Ų

3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188706-250mg
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1 95%
250mg
$128 2023-02-03
Chemenu
CM188706-1g
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1 95%
1g
$300 2023-02-03
Chemenu
CM188706-5g
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1 95%
5g
$1052 2023-02-03
Chemenu
CM188706-1g
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1 95%
1g
$408 2021-08-05
TRC
F701405-10mg
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1
10mg
$ 50.00 2022-06-04
TRC
F701405-50mg
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1
50mg
$ 160.00 2022-06-04
TRC
F701405-100mg
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1
100mg
$ 250.00 2022-06-04
Alichem
A049005314-1g
3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1 95%
1g
$400.00 2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5315-1G
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1 95%
1g
¥ 2,026.00 2023-04-06
Life Chemicals
F2147-7290-0.25g
3-(4-formyl-1H-pyrazol-1-yl)propanenitrile
1006518-87-1 95%+
0.25g
$273.0 2023-09-06
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.